Cas no 20608-91-7 (methyl 4-(thiophen-3-yl)benzoate)

• Product Name: methyl 4-(thiophen-3-yl)benzoate
• CAS No: 20608-91-7
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD05863312
• CID: 88202
• PubChem ID: 24883466
• Update Time: 2025-04-18

methyl 4-(thiophen-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-thienyl)benzoate
• 4-(THIOPHEN-3-YL)BENZOIC ACID METHYL ESTER
• Methyl 4-thien-3-ylbenzoate
• methyl 4-thiophen-3-ylbenzoate
• 4-(thien-3-yl)benzoic acid methyl ester
• 4-thiophen-3-yl-benzoic acid methyl ester
• Methyl 4-(thien-3-yl)benzoate
• Methyl 4-(thiophen-3-yl)benzoate
• AKOS004114087
• MFCD05863312
• NTBKCEONBLOPPY-UHFFFAOYSA-N
• F6782-3819
• methyl (4-thien-3-yl)benzoate
• Benzoic acid, 4-(3-thienyl)-, methyl ester
• J-013463
• AS-9599
• Methyl 4-(3-thienyl)benzoate, 97%
• CS-0316358
• 20608-91-7
• AQ-405/11540091
• F83653
• DTXSID10399654
• BB 0222691
• methyl 4-(thiophen-3-yl)benzoate

• MDL： MFCD05863312
• Inchi： 1S/C12H10O2S/c1-14-12(13)10-4-2-9(3-5-10)11-6-7-15-8-11/h2-8H,1H3
• InChI Key： NTBKCEONBLOPPY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 218.04000
• Monoisotopic Mass: 218.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 54.5A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.198
• Melting Point: 160-164 °C (lit.)
• Boiling Point: 310.8°Cat760mmHg
• Flash Point: 141.8°C
• Refractive Index: 1.584
• PSA: 54.54000
• LogP: 3.20170
• Solubility: Not determined

methyl 4-(thiophen-3-yl)benzoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R22; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters